SCH00013
Overview
Description
SCH00013 is a cardiotonic agent . It primarily acts via an increase in myofibrillar Ca++ sensitivity . It has been found to have a significant Ca (2+) sensitizing effect at pH 7 . It does not have a positive chronotropic effect and has a weak PDE III inhibitory action . SCH00013 prolonged the survival in an animal heart failure model with genetic cardiomyopathy .
Molecular Structure Analysis
The molecular weight of SCH00013 is 324.38 . Its formula is C18H20N4O2 . The chemical structure of SCH00013 is (4,5-dihydro-6-[1-[2-hydroxy-2-(4-cyanophenyl)ethyl]-1,2,5,6-tetrahydropyrido-4-yl]pyridazin-3(2H)-one) .Scientific Research Applications
- Cardiotonic Agent SCH00013 Prolongs Survival of Cardiomyopathic Hamsters :
- Abstract : This study investigated the effects of SCH00013, a novel cardiotonic agent with calcium-sensitizing action, on the survival of hereditary cardiomyopathic BIO 14.6 hamsters. It was found that long-term treatment with SCH00013 significantly increased survival time in these hamsters, suggesting its potential as a treatment for chronic heart failure. However, the treatment did not affect the progression of calcification and fibrosis in the ventricular wall.
- Authors : T. Narita, R. Yui, Y. Koide, M. Sakato, S. Kawashima
- Year : 2003
- Journal : Journal of Cardiovascular Pharmacology
- Details : Narita et al. (2003)
Mechanism of Action
properties
IUPAC Name |
4-[1-hydroxy-2-[4-(6-oxo-4,5-dihydro-1H-pyridazin-3-yl)-3,6-dihydro-2H-pyridin-1-yl]ethyl]benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O2/c19-11-13-1-3-15(4-2-13)17(23)12-22-9-7-14(8-10-22)16-5-6-18(24)21-20-16/h1-4,7,17,23H,5-6,8-10,12H2,(H,21,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPEKLIDKLJZYOX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NN=C1C2=CCN(CC2)CC(C3=CC=C(C=C3)C#N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 9818684 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
